N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20N4O3S/c1-11-8-12(2)10-15(9-11)22-19(25)17-13(3)21-20(28)23-18(17)14-4-6-16(7-5-14)24(26)27/h4-10,18H,1-3H3,(H,22,25)(H2,21,23,28)
• InChI Key: FGCFYNOOLBRNNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(NC(=S)NC2C3=CC=C(C=C3)[N+](=O)[O-])C)C
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H20N4O3S and its molecular weight is 396.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds similar to N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been synthesized for evaluation as potential biological agents. For example, some derivatives have been synthesized and evaluated for their antimicrobial activities, showing significant inhibition against bacterial and fungal growth compared to standard drugs (Akbari et al., 2008).

Chemotherapeutic Potential

Related compounds have been investigated for their chemotherapeutic potential. For instance, a series of nitrothiophenes, including compounds with similar structural features, were evaluated as radiosensitizers and bioreductively activated cytotoxins, showing potential in cancer treatment through radiosensitization of hypoxic mammalian cells (Threadgill et al., 1991).

Advanced Material Synthesis

Derivatives of this compound have also found applications in the synthesis of advanced materials. For example, N-phenyl-3,3-Bis[4-(p-aminophenoxy)phenyl] phthalimidine and related compounds have been used as monomers to synthesize polyamides and polyimides with potential applications in high-performance materials due to their excellent thermooxidative stability and solubility in polar solvents (Yang & Lin, 1994; Yang & Lin, 1995).

Mechanism of Action

Target of Action

The primary targets of N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide are acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes . These enzymes play a crucial role in the management of numerous mental diseases .

Mode of Action

N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide interacts with its targets, AChE and BChE, by inhibiting their activity . The improved activity of this compound may be credited to the presence of 3,5-dimethylphenyl groups due to the collective electron-donating positive inductive effect of two methyl groups .

Biochemical Pathways

The inhibition of AChE and BChE enzymes by N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide affects the cholinergic neurotransmission pathway . This pathway is crucial for neurological functions, and its disruption can lead to symptoms of neurological illnesses like dementia and Alzheimer’s disease .

Result of Action

The molecular and cellular effects of N-(3,5-dimethylphenyl)-6-methyl-4-(4-nitrophenyl)-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide’s action include the inhibition of AChE and BChE enzymes . This inhibition can lead to an increase in the concentration of acetylcholine, a neurotransmitter, in the brain, thereby relieving the symptoms of neurological illnesses like dementia and Alzheimer’s disease .